Cas no 1706441-11-3 (N,N,2-trimethyl-6-(piperazin-1-yl)pyrimidin-4-amine)

N,N,2-Trimethyl-6-(piperazin-1-yl)pyrimidin-4-amine is a pyrimidine derivative featuring a piperazine substituent, which enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural framework offers reactivity at multiple sites, enabling functionalization for targeted applications. The compound's stability under standard conditions and compatibility with common organic solvents facilitate its handling in laboratory settings. Its piperazine moiety contributes to potential bioactivity, making it valuable in drug discovery, particularly for CNS-targeting or antimicrobial agents. The trimethylamine group further modulates its physicochemical properties, improving solubility and bioavailability. This compound is suitable for exploratory research in medicinal chemistry and material science.
N,N,2-trimethyl-6-(piperazin-1-yl)pyrimidin-4-amine structure
1706441-11-3 structure
Product Name:N,N,2-trimethyl-6-(piperazin-1-yl)pyrimidin-4-amine
CAS No:1706441-11-3
MF:C11H19N5
MW:221.302061319351
MDL:MFCD28012650
CID:4613181
Update Time:2025-10-17

N,N,2-trimethyl-6-(piperazin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N,N,2-trimethyl-6-(piperazin-1-yl)pyrimidin-4-amine
    • Dimethyl-(2-methyl-6-piperazin-1-yl-pyrimidin-4-yl)-amine
    • 4-Pyrimidinamine, N,N,2-trimethyl-6-(1-piperazinyl)-
    • MDL: MFCD28012650
    • Inchi: 1S/C11H19N5/c1-9-13-10(15(2)3)8-11(14-9)16-6-4-12-5-7-16/h8,12H,4-7H2,1-3H3
    • InChI Key: DEURNQSDFBPVJP-UHFFFAOYSA-N
    • SMILES: C1(C)=NC(N2CCNCC2)=CC(N(C)C)=N1

N,N,2-trimethyl-6-(piperazin-1-yl)pyrimidin-4-amine Pricemore >>

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Additional information on N,N,2-trimethyl-6-(piperazin-1-yl)pyrimidin-4-amine

Introduction to CAS No. 1706441-11-3: N,N,2-trimethyl-6-(piperazin-1-yL)pyrimidin

CAS No. 170644 is a unique identifier assigned to the compound N,N,2-trimethyl-6-(piperazin-yl)pyrimidin-amine. This compound belongs to the class of organic compounds known as pyrimidine derivatives, which have been extensively studied for their potential applications in drug discovery and development.

The molecular structure of this compound consists of a pyrimidine ring system with substituents at positions 2, 4, and 6. The substituents include two methyl groups at positions 2 and N positions, and a piperazine group at position 6. The presence of these substituents contributes to the compound's unique chemical properties and biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of therapeutic agents targeting various diseases, including cancer and inflammatory conditions. For instance, researchers have explored the potential of N,N,2-trimethyl-6-(piperazin-yl)pyrimidin-amine as a candidate for anti-cancer drug development due to its ability to inhibit specific enzyme pathways involved in tumor growth.

In addition to its biological activity, this compound exhibits interesting physical and chemical properties that make it suitable for various applications in organic synthesis and materials science. Its solubility in organic solvents and stability under certain reaction conditions make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of CAS No. 170644 involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for further studies.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material under normal conditions, appropriate precautions should be taken during its synthesis and use in research settings.

In conclusion, CAS No. 170644: N,N,2-trimethyl-< strong >6-( piperazin strong > -< strong > yl strong > )< strong > pyrimidin strong > -< strong > amine strong > represents a promising candidate for further exploration in drug discovery and materials science due to its unique chemical properties and biological activity.

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